Cas no 874285-06-0 (3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester)

3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester is a pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring an ethoxy substituent at the 5-position and a methyl ester group, enhances its reactivity and solubility, making it a versatile intermediate for further functionalization. The compound’s stability under standard conditions and compatibility with common organic solvents facilitate its use in multi-step synthetic routes. Its precise molecular framework allows for targeted modifications, supporting the development of specialized compounds in medicinal chemistry. The ester group also offers flexibility for hydrolysis or transesterification, broadening its utility in fine chemical synthesis.

3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester structure

874285-06-0 structure

Product Name:3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester

CAS No:874285-06-0

MF:C₉H₁₁NO₃

MW:181.188542604446

CID:1892017

PubChem ID:86091368

Update Time:2025-06-07

3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester
- 874285-06-0
- DB-431494
- MFCD27931050
- CS-0195549
- E93177
- methyl 5-ethoxypyridine-3-carboxylate
- Methyl 5-ethoxynicotinate
- Methyl 5-ethoxy-3-pyridinecarboxylate
- Inchi： 1S/C9H11NO3/c1-3-13-8-4-7(5-10-6-8)9(11)12-2/h4-6H,3H2,1-2H3
- InChI Key： SOVZFFKKDPAURJ-UHFFFAOYSA-N
- SMILES： O(CC)C1C=NC=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 181.07389321g/mol
Monoisotopic Mass: 181.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 48.4Å²

3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester Pricemore >>

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